Cas no 1234845-39-6 (Methyl 2-bromo-5-chloro-3-methoxybenzoate)

• Product Name: Methyl 2-bromo-5-chloro-3-methoxybenzoate
• CAS No: 1234845-39-6
• MF: C₉H₈BrClO₃
• MW: 279.515021324158
• CID: 6627136
• PubChem ID: 58566768
• Update Time: 2025-05-20

Methyl 2-bromo-5-chloro-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-3-methoxy-benzoic acid methyl ester
• Benzoic acid, 2-bromo-5-chloro-3-methoxy-, methyl ester
• BZPSRFKFPMMLEC-UHFFFAOYSA-N
• methyl 2-bromo-5-chloro-3-methoxybenzoate
• A1-21882
• SCHEMBL2431056
• 1234845-39-6
• G74417
• DS-000929
• Methyl 2-bromo-5-chloro-3-methoxybenzoate

• Inchi： 1S/C9H8BrClO3/c1-13-7-4-5(11)3-6(8(7)10)9(12)14-2/h3-4H,1-2H3
• InChI Key： BZPSRFKFPMMLEC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(Cl)=CC(OC)=C1Br

Computed Properties

• Exact Mass: 277.93453g/mol
• Monoisotopic Mass: 277.93453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.557±0.06 g/cm3(Predicted)
• Boiling Point: 320.9±37.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 2-bromo-5-chloro-3-methoxybenzoate

Comprehensive Overview of Methyl 2-bromo-5-chloro-3-methoxybenzoate (CAS No. 1234845-39-6)

Methyl 2-bromo-5-chloro-3-methoxybenzoate (CAS No. 1234845-39-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique structural features, including the bromo and chloro substituents, make it a valuable building block for designing complex molecules. With the growing demand for precision chemistry in drug discovery, this compound has garnered significant attention for its role in cross-coupling reactions and heterocyclic synthesis.

The compound’s molecular formula, C₉H₈BrClO₃, highlights its versatility in modern synthetic applications. Researchers often leverage its methoxybenzoate backbone to develop novel biologically active compounds, aligning with trends in green chemistry and sustainable synthesis. Recent studies emphasize its potential in catalyzed transformations, addressing industry needs for efficient and eco-friendly methodologies. As the pharmaceutical sector explores targeted therapies, derivatives of Methyl 2-bromo-5-chloro-3-methoxybenzoate are being investigated for their structure-activity relationships (SAR).

In agrochemical innovation, this compound serves as a precursor for crop protection agents, reflecting the global focus on food security and pest resistance. Its halogenated structure enables selective modifications, catering to the demand for low-toxicity formulations. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with regulatory standards such as REACH and FDA guidelines. The compound’s stability under varied conditions also makes it suitable for high-throughput screening (HTS) platforms.

From a commercial perspective, Methyl 2-bromo-5-chloro-3-methoxybenzoate is supplied by leading fine chemical manufacturers, with purity grades exceeding 98%. Its applications extend to material science, where it contributes to the development of organic semiconductors and photoactive polymers. As industries prioritize circular economy principles, recycling and waste minimization strategies for such intermediates are gaining traction. This aligns with broader ESG (Environmental, Social, and Governance) goals in chemical production.

Emerging trends in AI-driven drug discovery further underscore the relevance of this compound. Computational models frequently incorporate its derivatives to predict binding affinities and metabolic pathways. Additionally, its role in click chemistry and bioconjugation techniques supports advancements in diagnostic reagents and therapeutic probes. For researchers, access to reliable synthetic protocols and safety data sheets (SDS) remains a priority, driving collaborations between academia and suppliers.

In summary, Methyl 2-bromo-5-chloro-3-methoxybenzoate (CAS No. 1234845-39-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from medicinal chemistry to sustainable agriculture—highlight its importance in addressing contemporary scientific and industrial challenges. As personalized medicine and smart materials evolve, this compound will likely remain a cornerstone of cutting-edge research and development.